Cas no 1710283-08-1 ([4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol)

[4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol is a heterocyclic compound featuring a pyrazole-thiazole core with a hydroxymethyl functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or scaffold. The presence of both pyrazole and thiazole rings offers potential for hydrogen bonding and metal coordination, enhancing its utility in ligand design or catalysis. The hydroxymethyl group provides a reactive site for further derivatization, enabling tailored modifications for target-specific applications. Its well-defined molecular architecture ensures consistency in synthesis, making it a reliable building block for advanced chemical development.

[4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol structure

1710283-08-1 structure

Product Name:[4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol

CAS No:1710283-08-1

MF:C₉H₁₁N₃OS

MW:209.268140077591

CID:5181555

Update Time:2025-05-28

[4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol Chemical and Physical Properties

Names and Identifiers

- [4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol
- Inchi： 1S/C9H11N3OS/c1-2-12-8(3-4-10-12)7-6-14-9(5-13)11-7/h3-4,6,13H,2,5H2,1H3
- InChI Key： QZJMXCDKZGRCQW-UHFFFAOYSA-N
- SMILES： S1C=C(C2N(CC)N=CC=2)N=C1CO

[4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510189-1g	(4-(1-Ethyl-1H-pyrazol-5-yl)thiazol-2-yl)methanol	1710283-08-1	97%	1g	$883	2022-09-29

[4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
4. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Additional information on [4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol

Recent Advances in the Study of [4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol (CAS: 1710283-08-1)

In recent years, the compound [4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol (CAS: 1710283-08-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyrazole-thiazole hybrid scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The unique structural attributes of this molecule, including its ability to engage in hydrogen bonding and π-π stacking interactions, make it a valuable candidate for drug discovery efforts.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of [4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the target compound, followed by comprehensive in vitro and in vivo assays. The results demonstrated that the compound exhibits potent inhibitory activity against several kinases, including JAK2 and FLT3, which are implicated in various cancers and inflammatory diseases. Notably, the methanol moiety at the thiazole ring was found to enhance the compound's solubility and bioavailability, addressing a common challenge in drug development.

Another significant advancement was reported in a 2024 study by a collaborative team from Harvard Medical School and MIT. Using high-throughput screening and computational modeling, the researchers identified [4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol as a lead compound for targeting the NLRP3 inflammasome, a key player in inflammatory and autoimmune disorders. The study revealed that the compound effectively suppresses NLRP3 activation by modulating the ATP-binding site, thereby reducing the production of pro-inflammatory cytokines such as IL-1β and IL-18. These findings open new avenues for the development of therapeutics for conditions like rheumatoid arthritis and gout.

In addition to its therapeutic potential, [4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol has also been investigated for its role in chemical biology tools. A 2023 paper in ACS Chemical Biology highlighted its use as a fluorescent probe for detecting kinase activity in live cells. The compound's intrinsic fluorescence properties, combined with its selective binding to active kinases, enable real-time monitoring of enzymatic activity, providing valuable insights into cellular signaling pathways. This application underscores the versatility of the compound beyond traditional drug discovery.

Despite these promising developments, challenges remain in the clinical translation of [4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on structural optimization, including the introduction of substituents to improve pharmacokinetic properties and reduce toxicity. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound into preclinical and clinical trials.

In conclusion, [4-(2-Ethyl-2H-pyrazol-3-yl)-thiazol-2-yl]-methanol (CAS: 1710283-08-1) represents a promising scaffold in medicinal chemistry with diverse applications in kinase inhibition, inflammasome modulation, and chemical biology. The latest research underscores its potential as a therapeutic agent and a tool for understanding biological mechanisms. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.